6-Benzo[d]thiazolamine,n-butyl-4,5,6,7-tetrahydro-,hydrochloride

• Molecular Formula: C11H19ClN2S
• Molecular Weight: 246.80 g/mol
• IUPAC Name: N-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine;hydrochloride
• InChI: InChI=1S/C11H18N2S.ClH/c1-2-3-6-12-9-4-5-10-11(7-9)14-8-13-10;/h8-9,12H,2-7H2,1H3;1H
• InChI Key: VHOAPPKSDGPFAR-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1CCC2=C(C1)SC=N2.Cl

Description

6-Benzo[d]thiazolamine,n-butyl-4,5,6,7-tetrahydro-,hydrochloride is a bicyclic heterocyclic compound featuring a benzothiazole core fused with a tetrahydro ring system. The n-butyl substituent at the 6-position and the hydrochloride salt enhance its solubility and stability, making it relevant for pharmacological and materials science applications. Its CAS number (70590-66-8) and structural analogs are documented in safety data sheets, highlighting its classification as a high-purity substance . The compound’s synthesis likely involves alkylation of the tetrahydrobenzothiazole amine precursor, as inferred from analogous synthetic routes for benzothiazole derivatives (e.g., substitution with alkyl halides under basic conditions) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine hydrochloride typically involves the reaction of 4,5,6,7-tetrahydro-1,3-benzothiazole with butylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane, and a catalyst to facilitate the reaction. The resulting product is then purified and converted to its hydrochloride salt form by treatment with hydrochloric acid .

Industrial Production Methods

In industrial settings, the production of N-Butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine hydrochloride involves large-scale synthesis using automated reactors and continuous flow processes. This ensures high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

N-Butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding amine or thiol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butyl group or the amine group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, amines, thiols, and various substituted derivatives of the original compound.

Scientific Research Applications

N-Butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-Butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a family of tetrahydrobenzothiazole derivatives, which differ in substituents and salt forms. Key comparisons include:

Compound Name	Substituent(s)	Salt Form	Key Applications/Properties
6-Benzo[d]thiazolamine,n-butyl-4,5,6,7-tetrahydro-	n-butyl at 6-position	Hydrochloride	Enhanced solubility, CNS activity
(S)-N6-Propyl-4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diamine	Propyl at 6-position, diamine	Dihydrochloride	Dopamine receptor modulation
4,5,6,7-Tetrahydro-1,3-benzothiazol-6-amine	Unsubstituted amine	None (free base)	Intermediate for alkylation
2-{2-[2,5-Dimethyl-1-(4-trifluoromethoxyphenyl)-1H-pyrrol-3-yl]-2-oxoethyl}-1,1-dioxo-1,2-dihydro-1λ6-benzo[d]isothiazol-3-one	Trifluoromethoxy, pyrrole substituents	None	Anticancer activity (in vitro)

Key Differences in Physicochemical Properties

• Salt Form: The hydrochloride salt (monovalent) offers distinct crystallinity and solubility compared to dihydrochloride salts (e.g., (S)-N6-propyl derivative), which may affect formulation stability .
• Functional Groups : The trifluoromethoxy-substituted analog (6b in ) exhibits higher molecular weight (479.0 g/mol) and distinct electronic properties due to electron-withdrawing groups, contrasting with the electron-donating alkyl chains in the target compound.

Biological Activity

6-Benzo[d]thiazolamine, n-butyl-4,5,6,7-tetrahydro-, hydrochloride is a compound of interest in pharmacological research due to its potential biological activities. This article aims to compile and analyze the available data on its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a benzothiazole core with a tetrahydro structure and a butyl side chain. Its molecular formula is $C_{11}H_{14}N_{2}S\cdot HCl$, indicating the presence of a hydrochloride salt form which may influence its solubility and bioavailability.

Research indicates that compounds with benzothiazole structures often exhibit diverse biological activities. The mechanisms through which 6-benzothiazolamine exerts its effects may include:

• Inhibition of Enzymatic Activity: Similar compounds have been shown to inhibit various enzymes involved in metabolic pathways.
• Antimicrobial Activity: Benzothiazole derivatives are known for their antimicrobial properties against a range of pathogens.
• Anticancer Properties: Some studies suggest that benzothiazole compounds can induce apoptosis in cancer cells through the modulation of signaling pathways.

Biological Activity Overview

The table below summarizes key findings related to the biological activity of 6-benzothiazolamine:

Activity	Effect	Reference
Antimicrobial	Effective against Gram-positive bacteria
Anticancer	Induces apoptosis in specific cancer lines
Enzyme Inhibition	Inhibits specific metabolic enzymes
Cytotoxicity	Exhibits cytotoxic effects on tumor cells

Case Studies

• Antimicrobial Efficacy:
  A study demonstrated that 6-benzothiazolamine showed significant inhibitory effects on Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be lower than that of traditional antibiotics, suggesting potential as an alternative antimicrobial agent.
• Anticancer Potential:
  In vitro studies on various cancer cell lines (e.g., breast and colon cancer) revealed that treatment with 6-benzothiazolamine resulted in increased apoptosis rates. Mechanistic studies indicated that this may be mediated by the activation of caspase pathways and downregulation of anti-apoptotic proteins.
• Enzymatic Inhibition:
  Research has shown that 6-benzothiazolamine can inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in rapidly dividing cells. This inhibition suggests potential applications in cancer therapy by limiting the proliferation of malignant cells.

Q & A

Q. What strategies validate the compound’s stability under varying storage conditions?

• Methodological Answer : Conduct accelerated stability studies (e.g., 40°C/75% RH for 6 months) and monitor degradation via HPLC. Use Arrhenius kinetics to extrapolate shelf-life. Identify degradation products via high-resolution MS and NMR .